Cas no 2137814-57-2 (5-(3-Bromo-2-fluorophenyl)pyrimidine)
5-(3-Bromo-2-fluorophenyl)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Bromo-2-fluorophenyl)pyrimidine
-
- MDL: MFCD31586463
- Inchi: 1S/C10H6BrFN2/c11-9-3-1-2-8(10(9)12)7-4-13-6-14-5-7/h1-6H
- InChI Key: ULTSGQKQDVTETM-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1F)C1=CN=CN=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 185
- XLogP3: 2.6
- Topological Polar Surface Area: 25.8
5-(3-Bromo-2-fluorophenyl)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 227998-2.500g |
5-(3-Bromo-2-fluorophenyl)pyrimidine, 95% |
2137814-57-2 | 95% | 2.500g |
$2146.00 | 2023-09-06 | |
| Enamine | EN300-1085802-0.05g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 95% | 0.05g |
$612.0 | 2023-10-27 | |
| Enamine | EN300-1085802-0.1g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 95% | 0.1g |
$640.0 | 2023-10-27 | |
| Enamine | EN300-1085802-0.25g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 95% | 0.25g |
$670.0 | 2023-10-27 | |
| Enamine | EN300-1085802-0.5g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 95% | 0.5g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1085802-1.0g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 1g |
$728.0 | 2023-06-10 | ||
| Enamine | EN300-1085802-2.5g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 95% | 2.5g |
$1428.0 | 2023-10-27 | |
| Enamine | EN300-1085802-5.0g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 5g |
$2110.0 | 2023-06-10 | ||
| Enamine | EN300-1085802-10.0g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 10g |
$3131.0 | 2023-06-10 | ||
| Enamine | EN300-1085802-1g |
5-(3-bromo-2-fluorophenyl)pyrimidine |
2137814-57-2 | 95% | 1g |
$728.0 | 2023-10-27 |
5-(3-Bromo-2-fluorophenyl)pyrimidine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 5-(3-Bromo-2-fluorophenyl)pyrimidine
Recent Advances in the Application of 5-(3-Bromo-2-fluorophenyl)pyrimidine (CAS: 2137814-57-2) in Chemical Biology and Drug Discovery
The compound 5-(3-Bromo-2-fluorophenyl)pyrimidine (CAS: 2137814-57-2) has recently emerged as a promising scaffold in chemical biology and drug discovery. This heterocyclic aromatic compound, characterized by its bromo-fluorophenyl and pyrimidine moieties, exhibits unique physicochemical properties that make it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules targeting a range of therapeutic areas, including oncology, infectious diseases, and neurological disorders.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 5-(3-Bromo-2-fluorophenyl)pyrimidine as a key intermediate in the synthesis of potent kinase inhibitors. The electron-withdrawing effects of the bromo and fluoro substituents were found to significantly influence the compound's reactivity and binding affinity to target proteins. Molecular docking studies revealed that derivatives of this scaffold could effectively occupy the ATP-binding pocket of various kinases, suggesting its potential as a privileged structure for kinase inhibitor development.
Recent synthetic methodology developments have expanded the accessibility of 5-(3-Bromo-2-fluorophenyl)pyrimidine derivatives. A 2024 publication in Organic Letters described a novel palladium-catalyzed cross-coupling approach that enables efficient functionalization of the pyrimidine ring at multiple positions. This breakthrough has facilitated the creation of diverse compound libraries for high-throughput screening, significantly accelerating structure-activity relationship studies in drug discovery programs.
In the field of chemical biology, 5-(3-Bromo-2-fluorophenyl)pyrimidine has shown particular promise as a molecular probe. Its unique photophysical properties, including favorable fluorescence characteristics, have enabled researchers to develop fluorescent tags for studying protein-ligand interactions in real time. A recent Nature Chemical Biology paper reported the use of this scaffold in the development of turn-on fluorescent probes for monitoring enzymatic activity in live cells, opening new possibilities for high-content screening and diagnostic applications.
The pharmaceutical industry has taken notice of this compound's potential, with several companies including it in their fragment-based drug discovery platforms. Its moderate molecular weight (257.07 g/mol) and favorable physicochemical properties make it an ideal starting point for lead optimization campaigns. Recent patent applications indicate growing interest in this chemical space, particularly for the development of next-generation targeted therapies.
Looking forward, the versatility of 5-(3-Bromo-2-fluorophenyl)pyrimidine suggests it will continue to play a significant role in medicinal chemistry research. Ongoing studies are exploring its application in PROTAC (proteolysis targeting chimera) design and covalent inhibitor development, potentially expanding its utility to previously undruggable targets. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this scaffold is poised to contribute to the development of novel therapeutic agents addressing unmet medical needs.
2137814-57-2 (5-(3-Bromo-2-fluorophenyl)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)